3-Nitro-4-(2-toluidino)benzoic acid
Overview
Description
3-Nitro-4-(2-toluidino)benzoic acid (3-NTA) is a synthetic organic compound that is widely used in scientific research and laboratory experiments. It is a member of the nitrobenzoic acid family, which is composed of compounds with a nitro group and a benzene ring. 3-NTA is a yellow-orange solid that is soluble in water and organic solvents. Its chemical formula is C9H7NO3.
Scientific Research Applications
3-Nitro-4-(2-toluidino)benzoic acid has a wide range of applications in scientific research. It is used in the synthesis of a variety of pharmaceuticals and agrochemicals, and it is also used as a reagent in organic synthesis. It is also used in the production of dyes, pigments, and other chemicals.
Mechanism of Action
3-Nitro-4-(2-toluidino)benzoic acid is an electron acceptor, meaning that it accepts electrons from other molecules. It is also an oxidizing agent, meaning that it can transfer electrons to other molecules. This allows it to act as a catalyst in organic reactions.
Biochemical and Physiological Effects
3-Nitro-4-(2-toluidino)benzoic acid is not known to have any adverse biochemical or physiological effects on humans or other organisms. It is not toxic and does not accumulate in the body.
Advantages and Limitations for Lab Experiments
3-Nitro-4-(2-toluidino)benzoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized. It also has a wide range of applications, making it a versatile reagent. However, it is not very stable and can decompose in the presence of light or heat.
Future Directions
There are several potential future directions for the use of 3-Nitro-4-(2-toluidino)benzoic acid in scientific research. It could be used to synthesize new pharmaceuticals or agrochemicals, or to develop new dyes and pigments. It could also be used to synthesize new materials or to develop new catalysts for organic reactions. In addition, it could be used to study the effects of electron transfer in biological systems.
properties
IUPAC Name |
4-(2-methylanilino)-3-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O4/c1-9-4-2-3-5-11(9)15-12-7-6-10(14(17)18)8-13(12)16(19)20/h2-8,15H,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVIWNROFPOWXDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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